Cas no 1261491-28-4 (methyl 4-chloro-2-methylpyridine-3-carboxylate)

• Product Name: methyl 4-chloro-2-methylpyridine-3-carboxylate
• CAS No: 1261491-28-4
• MF: C₈H₈ClNO₂
• MW: 185.61
• MDL: MFCD18417481
• CID: 2116689
• PubChem ID: 84070460
• Update Time: 2024-11-04

methyl 4-chloro-2-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-chloro-2-methylpyridine-3-carboxylate
• methyl 4-chloro-2-methylnicotinate
• 3-Pyridinecarboxylic acid, 4-chloro-2-methyl-, methyl ester
• PMWJYAHNDINWIY-UHFFFAOYSA-N
• CID 84070460
• Methyl 4-chloro-2-methylpyridine-3- carboxylate
• SCHEMBL15454465
• SY100361
• P17403
• 1261491-28-4
• MFCD18417481
• AKOS023832244
• AS-54015
• CS-0049043
• Methyl 4-chloro-2-methylpyridine-3-
• EN300-7830455
• DA-32474
• methyl4-chloro-2-methylnicotinate

• MDL： MFCD18417481
• Inchi： 1S/C8H8ClNO2/c1-5-7(8(11)12-2)6(9)3-4-10-5/h3-4H,1-2H3
• InChI Key： PMWJYAHNDINWIY-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C)C=1C(=O)OC

Computed Properties

• Exact Mass: 185.024
• Monoisotopic Mass: 185.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 1.7